Cas no 90068-59-0 (Pentanoic acid, 5-(pentylamino)-)
90068-59-0 structure
Product Name:Pentanoic acid, 5-(pentylamino)-
CAS No:90068-59-0
MF:C10H21NO2
MW:187.27924323082
CID:794937
PubChem ID:13292386
Update Time:2025-04-19
Pentanoic acid, 5-(pentylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-(pentylamino)-
- 5-(pentylamino)pentanoic acid
- SCHEMBL5254221
- 90068-59-0
- DTXSID80535188
-
- Inchi: 1S/C10H21NO2/c1-2-3-5-8-11-9-6-4-7-10(12)13/h11H,2-9H2,1H3,(H,12,13)
- InChI Key: OWMXACWYVIQKJY-UHFFFAOYSA-N
- SMILES: OC(CCCCNCCCCC)=O
Computed Properties
- Exact Mass: 187.157228913g/mol
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 49.3Ų
Pentanoic acid, 5-(pentylamino)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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